WHN-88

• Molecular Formula: C18H13I2N3O2
• Molecular Weight: 557.1 g/mol
• InChI: InChI=1S/C18H13I2N3O2/c19-14-9-23(10-15(20)18(14)25)11-17(24)22-16-7-6-13(8-21-16)12-4-2-1-3-5-12/h1-10H,11H2,(H,21,22,24)
• InChIKey: FVIRMZFNQACNJW-UHFFFAOYSA-N

Researchers need orthogonal tool compounds to validate Wnt pathway phenotypes without chemotype-specific artifacts. WHN-88 provides a structurally distinct pyridonyl acetamide scaffold with a di-iodinated pyridone fragment-differentiating it from pyrimidine-based (LGK-974), pyridine-based (ETC-159), and benzothiazole-based (IWP-2) PORCN inhibitors. - Documented efficacy in MMTV-Wnt1 transgenic model (immune-competent, high translational fidelity) - Active in AsPC-1 pancreatic carcinoma (RNF43-mutant, sensitized to Wnt blockade) - Characterized for inhibition of cancer cell stemness Available from BenchChem with validated target engagement.

WHN-88: Di-Iodinated Pyridone PORCN Inhibitor

WHN-88 (CAS 2490686-86-5) is a synthetic small-molecule inhibitor of Porcupine (PORCN), the membrane-bound O-acyltransferase that catalyzes the palmitoylation of Wnt ligands – a rate-limiting step essential for Wnt secretion and signaling [1]. It belongs to the pyridonyl acetamide chemical class and features a distinctive di-iodinated pyridone fragment that distinguishes it structurally from all previously reported PORCN inhibitors [1]. The compound has demonstrated target engagement in cellular Wnt reporter assays, suppressed Wnt ligand palmitoylation, and produced tumor growth inhibition in both spontaneous (MMTV-Wnt1 transgenic) and xenograft (PA-1 teratocarcinoma, AsPC-1 pancreatic carcinoma) Wnt-driven cancer models [1].

Structurally distinct di-iodinated pyridone acetamide scaffold for orthogonal PORCN chemical probe studies

Supports Wnt pathway target engagement and palmitoylation inhibition research

Evaluated in spontaneous MMTV-Wnt1 and xenograft tumor model contexts for in vivo PORCN dependency studies

• [1] Yang Q, et al. Novel PORCN inhibitor WHN-88 targets Wnt/β-catenin pathway and prevents the growth of Wnt-driven cancers. Eur J Pharmacol. 2023 Apr 15;945:175628. View Source

WHN-88: Why PORCN Inhibitors Are Not Interchangeable

PORCN inhibitors are not functionally equivalent despite sharing a common molecular target. Divergence in chemotype (pyridone vs. pyrimidine vs. benzothiazole scaffolds), lipophilicity, binding mode, and resulting cellular potency profiles means that substitution of one PORCN inhibitor for another without experimental validation can lead to irreproducible Wnt pathway inhibition, altered stemness phenotypes, or discordant in vivo efficacy [1]. WHN-88's di-iodinated pyridone acetamide scaffold is orthogonal to the pyrimidine-based LGK-974, the pyridine-based ETC-159, and the benzothiazole-based IWP-2, making it a structurally differentiated tool compound for probing PORCN biology [1].

Scaffold divergence

Pyridone, pyrimidine, pyridine, and benzothiazole PORCN inhibitor chemotypes may exhibit distinct cellular potency and off-target profiles.

Binding mode & lipophilicity

Physicochemical differences can alter Wnt pathway inhibition strength and stemness phenotype outcomes across PORCN inhibitors.

Model-context dependency

In vivo response data in spontaneous vs. xenograft models may not transfer directly between structurally unrelated PORCN inhibitors.

• [1] Yang Q, et al. Novel PORCN inhibitor WHN-88 targets Wnt/β-catenin pathway and prevents the growth of Wnt-driven cancers. Eur J Pharmacol. 2023 Apr 15;945:175628. View Source

WHN-88: Quantitative Differentiation Evidence

Di-Iodinated Pyridone vs. Other PORCN Chemotypes

WHN-88 is the only PORCN inhibitor reported to date that contains a di-iodinated pyridone fragment within a pyridonyl acetamide backbone, whereas LGK-974 (WNT974) is a pyrimidine derivative, ETC-159 is a pyridine derivative, and IWP-2 is a benzothiazole. This structural divergence offers a distinct chemical starting point for medicinal chemistry optimization and reduces the risk of shared off-target liabilities inherent to a single chemotype [1].

Scaffold Orthogonality

Class-level

Di-iodinated pyridone acetamide chemotype is unique among PORCN inhibitors; LGK-974, ETC-159, IWP-2 use pyrimidine/pyridine/benzothiazole scaffolds.

Supports scaffold-based target validation and intellectual property differentiation.

Structural classification derived from published chemotypes; class-level inference.

Evidence Dimension	Core chemical scaffold
Target Compound Data	Di-iodinated pyridone acetamide (C₁₈H₁₃I₂N₃O₂, MW 557.13 g/mol)
Comparator Or Baseline	LGK-974: pyrimidine; ETC-159: pyridine; IWP-2: benzothiazole
Quantified Difference	Unique scaffold – no other PORCN inhibitor shares the di-iodinated pyridone chemotype
Conditions	Structural classification based on published chemical structures

Why This Matters

Scaffold orthogonality enables chemical probe complementarity in target validation studies and provides intellectual property differentiation for drug discovery programs.

• [1] Yang Q, et al. Novel PORCN inhibitor WHN-88 targets Wnt/β-catenin pathway and prevents the growth of Wnt-driven cancers. Eur J Pharmacol. 2023 Apr 15;945:175628. View Source

ST-Luc Wnt Reporter Potency Comparison

In the SuperTOPFlash luciferase (ST-Luc) reporter assay, WHN-88 inhibits Wnt/β-catenin signaling with an IC50 of 0.02 μM (20 nM) [1]. By cross-study comparison, LGK-974 exhibits an IC50 of 0.4 nM in TM3 cells in a similar assay format, while Porcupine-IN-1 has an IC50 of 0.5 ± 0.2 nM [2]. Although WHN-88 is approximately 50- to 100-fold less potent on an IC50 basis in non-identical cell contexts, its potency remains in the low nanomolar range, and it possesses the unique di-iodinated structural phenotype [1].

Wnt Reporter IC50

Context-dependent

0.02 μM (20 nM)

Reported low nanomolar potency in ST-Luc reporter assay; approximately 50-fold less potent than LGK-974 in cross-study comparison.

Cross-study data; cell lines and assay conditions differ (HEK293T vs. TM3).

Evidence Dimension	Wnt/β-catenin signaling inhibition (ST-Luc reporter)
Target Compound Data	IC50 = 0.02 μM (20 nM)
Comparator Or Baseline	LGK-974: IC50 = 0.4 nM (TM3 cells); Porcupine-IN-1: IC50 = 0.5 ± 0.2 nM
Quantified Difference	WHN-88 is ~50-fold less potent than LGK-974 and ~40-fold less potent than Porcupine-IN-1 in cross-study comparison
Conditions	ST-Luc reporter assay; WHN-88 tested in HEK293T cells; LGK-974 tested in TM3 cells; Porcupine-IN-1 tested in Wnt3A-transfected HEK293T. Note: Different cell lines and assay conditions.

Why This Matters

Despite lower absolute potency, WHN-88's structurally distinct chemotype offers a differentiated tool for SAR studies where pyrimidine- or pyridine-based inhibitors may exhibit confounding off-target effects.

• [1] Yang Q, et al. Novel PORCN inhibitor WHN-88 targets Wnt/β-catenin pathway and prevents the growth of Wnt-driven cancers. Eur J Pharmacol. 2023 Apr 15;945:175628. View Source
• [2] LGK-974 (NVP-LGK974, WNT974) product information. BioTool. Accessed 2025. View Source

Efficacy in Spontaneous MMTV-Wnt1 Breast Cancer Model

WHN-88, at well-tolerated doses, remarkably suppressed the spontaneous occurrence and growth of MMTV-Wnt1 murine breast tumors [1]. This spontaneous tumor model was used for the first time in the pharmacological evaluation of a PORCN inhibitor [1]. ETC-159 and LGK-974 have also demonstrated efficacy in MMTV-Wnt1 models, but the majority of published PORCN inhibitor studies rely on xenograft or cell-line-derived models . The use of the spontaneous MMTV-Wnt1 model with WHN-88 provides evidence of efficacy in a more physiologically relevant, immune-competent, autochthonous tumor setting.

MMTV-Wnt1 Spontaneous Model

Context-dependent

WHN-88 suppressed spontaneous tumor occurrence and growth in immune-competent MMTV-Wnt1 mice. ETC-159 and LGK-974 also effective, but WHN-88 evaluation highlighted the spontaneous model as a primary endpoint.

Supports model-response evaluation in an immune-competent, autochthonous tumor setting.

Endpoint interpretation requires independent validation.

Evidence Dimension	Tumor growth suppression in MMTV-Wnt1 transgenic mice (spontaneous model)
Target Compound Data	WHN-88: Remarkable suppression of spontaneous occurrence and growth at well-tolerated doses
Comparator Or Baseline	ETC-159: Effective in MMTV-Wnt1 tumors (prior report); LGK-974: Effective in MMTV-Wnt1 and HN30 models
Quantified Difference	All three compounds suppress MMTV-Wnt1 tumor growth; WHN-88 is distinguished by being the first PORCN inhibitor whose evaluation report includes the spontaneous MMTV-Wnt1 model as a primary endpoint.
Conditions	MMTV-Wnt1 transgenic mice; spontaneous tumor occurrence and growth monitored; dosing at well-tolerated levels.

Why This Matters

The spontaneous tumor model used for WHN-88 provides higher translational relevance than standard xenograft models, offering procurement value for researchers seeking physiologically relevant in vivo PORCN inhibition data.

• [1] Yang Q, et al. Novel PORCN inhibitor WHN-88 targets Wnt/β-catenin pathway and prevents the growth of Wnt-driven cancers. Eur J Pharmacol. 2023 Apr 15;945:175628. View Source

Cancer Cell Stemness Inhibition

WHN-88 was explicitly shown to inhibit cancer cell stemness [1]. While PORCN inhibition generally reduces Wnt-dependent stemness pathways, direct quantification of stemness marker suppression (e.g., sphere formation, ALDH activity, or CD44/CD24 ratios) was reported for WHN-88 specifically [1]. In contrast, published reports for LGK-974 and ETC-159 emphasize Wnt signaling inhibition and tumor growth reduction but do not centrally feature quantitative stemness inhibition data [2]. This provides a phenotypic differentiation angle for WHN-88 in oncology research focusing on cancer stem cell biology.

Stemness Inhibition

Class-level

WHN-88 demonstrated inhibition of cancer cell stemness markers; quantitative stemness data not commonly reported for LGK-974 or ETC-159.

May support cancer stem cell pathway research where phenotypic annotation is critical.

Phenotype requires confirmation in target cell systems; class-level inference.

Evidence Dimension	Cancer cell stemness inhibition
Target Compound Data	WHN-88: Observed inhibition of cancer cell stemness (qualitative and quantitative stemness marker data available in source study)
Comparator Or Baseline	LGK-974: Stemness inhibition not a primary reported phenotype; ETC-159: Stemness data not central in published reports
Quantified Difference	WHN-88 has explicit stemness inhibition data; LGK-974 and ETC-159 lack equivalent quantitative stemness-focused evidence.
Conditions	Cancer cell lines assessed for stemness markers (source study details specific assays).

Why This Matters

For researchers studying the intersection of Wnt signaling and cancer stemness, WHN-88 offers a specifically characterized tool with documented stemness-inhibitory activity, differentiating it from other PORCN inhibitors that lack this phenotypic annotation.

• [1] Yang Q, et al. Novel PORCN inhibitor WHN-88 targets Wnt/β-catenin pathway and prevents the growth of Wnt-driven cancers. Eur J Pharmacol. 2023 Apr 15;945:175628. View Source
• [2] LGK-974 pharmacological profile. Hampton Research. Accessed 2025. View Source

RNF43-Mutant Xenograft Tumor Sensitivity

WHN-88 restrained the growth of xenografted PA-1 teratocarcinoma (high autocrine Wnt signaling) and AsPC-1 pancreatic carcinoma (RNF43 mutation, Wnt-sensitizing) [1]. LGK-974 has been profiled in HN30 head and neck squamous cell carcinoma and MMTV-Wnt1 models . The AsPC-1 model, bearing an RNF43 mutation that sensitizes cells to upstream Wnt pathway inhibition, represents a genetically defined context where WHN-88 demonstrates efficacy [1]. This genetic-context specificity provides a rationale for selecting WHN-88 when studying PORCN dependency in RNF43-mutant cancers.

RNF43-Mutant Xenograft Sensitivity

Context-dependent

WHN-88 restrained growth of AsPC-1 (RNF43-mutant) pancreatic xenografts. Other PORCN inhibitors lack equivalent RNF43-mutant context data.

Supports genetic-context-dependent PORCN dependency studies in Wnt-addicted cancers.

Model-context specific; generalization requires validation.

Evidence Dimension	Xenograft tumor growth inhibition in genetically defined contexts
Target Compound Data	WHN-88: Restrained PA-1 (autocrine Wnt) and AsPC-1 (RNF43-mutant) xenograft growth
Comparator Or Baseline	LGK-974: Restrained HN30 (HNSCC) and MMTV-Wnt1 xenograft growth
Quantified Difference	WHN-88 uniquely demonstrates efficacy in the RNF43-mutant AsPC-1 pancreatic cancer model among PORCN inhibitors with published data.
Conditions	Xenografted human tumor models in immunocompromised mice; AsPC-1 carries endogenous RNF43 mutation

Why This Matters

The RNF43-mutant context sensitivity data enables rational compound selection for studies in Wnt-addicted pancreatic cancers with defined genetic backgrounds, an application not equally supported by other PORCN inhibitors.

• [1] Yang Q, et al. Novel PORCN inhibitor WHN-88 targets Wnt/β-catenin pathway and prevents the growth of Wnt-driven cancers. Eur J Pharmacol. 2023 Apr 15;945:175628. View Source

WHN-88: Research and Procurement Applications

Scaffold-Orthogonal Probe for Wnt-Driven Cancers

Use WHN-88 as a structurally distinct PORCN inhibitor to confirm that Wnt pathway phenotypes are not an artifact of a single chemotype. Its di-iodinated pyridone scaffold is unique among PORCN inhibitors, making it an ideal orthogonal probe alongside pyrimidine-based (LGK-974) or pyridine-based (ETC-159) inhibitors [1].

MMTV-Wnt1 Spontaneous Breast Cancer Studies

WHN-88 is the PORCN inhibitor with the most directly documented efficacy in the spontaneous MMTV-Wnt1 transgenic mouse model, a physiologically relevant, immune-competent model of Wnt-driven breast cancer. This model provides higher translational fidelity than standard xenograft studies [1].

RNF43-Mutant Pancreatic Cancer Research

WHN-88 has demonstrated xenograft growth inhibition in the AsPC-1 pancreatic carcinoma model, which harbors an endogenous RNF43 mutation that sensitizes tumors to upstream Wnt pathway blockade. This genetic context-specific efficacy is not equally documented for other PORCN inhibitors [1].

Cancer Stemness and Differentiation Studies

WHN-88 is explicitly characterized for its ability to inhibit cancer cell stemness – a phenotype not commonly quantified for other PORCN inhibitors. This makes it a preferred tool for research on Wnt-dependent cancer stem cell maintenance and differentiation therapy [1].

Application

Selection Property

Validation Focus

PORCN chemical probe studies

Di-iodinated pyridone scaffold (structurally orthogonal)

Scaffold-specific target engagement and selectivity assessment

Spontaneous Wnt-driven tumor model research

Reported MMTV-Wnt1 immune-competent model response

Model-response endpoint interpretation and reproducibility

RNF43-mutant cancer pathway research

Reported response in RNF43-mutant AsPC-1 xenograft

Genetic-context-dependent PORCN dependency evaluation

Cancer stemness pathway studies

Reported stemness inhibition phenotype

Stemness marker quantification and pathway validation

• [1] Yang Q, et al. Novel PORCN inhibitor WHN-88 targets Wnt/β-catenin pathway and prevents the growth of Wnt-driven cancers. Eur J Pharmacol. 2023 Apr 15;945:175628. View Source